N-(2,5-dimethoxyphenyl)-4-(2-methylphenoxy)butanamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-4-(2-methylphenoxy)butanamide
• InChI: InChI=1S/C19H23NO4/c1-14-7-4-5-8-17(14)24-12-6-9-19(21)20-16-13-15(22-2)10-11-18(16)23-3/h4-5,7-8,10-11,13H,6,9,12H2,1-3H3,(H,20,21)
• InChI Key: VCRLABWMULFFLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCCC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-4-(2-methylphenoxy)butanamide is an organic compound that belongs to the class of amides It is characterized by the presence of a butanamide backbone substituted with a 2,5-dimethoxyphenyl group and a 2-methylphenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,5-dimethoxyphenyl)-4-(2-methylphenoxy)butanamide typically involves the following steps:

Formation of the Amide Bond: The initial step involves the reaction of 2,5-dimethoxyaniline with 4-bromobutyryl chloride in the presence of a base such as triethylamine to form the intermediate 4-(2,5-dimethoxyphenyl)butanamide.

Etherification: The intermediate is then subjected to etherification with 2-methylphenol in the presence of a suitable catalyst, such as potassium carbonate, to yield the final product, this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to enhance yield and purity. The use of automated systems and advanced purification techniques, such as chromatography, ensures the efficient production of high-quality this compound.

Chemical Reactions Analysis

Types of Reactions

N-(2,5-dimethoxyphenyl)-4-(2-methylphenoxy)butanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the phenoxy or methoxy groups are replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Amines, alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-4-(2-methylphenoxy)butanamide has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(2,5-dimethoxyphenyl)-4-(2-methylphenoxy)butanamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to its potential anticancer effects. The exact molecular targets and pathways are subject to ongoing research.

Comparison with Similar Compounds

Similar Compounds

• N-(2,5-dimethoxyphenyl)-2-(2-methylphenoxy)propanamide
• N-(2,5-dimethoxyphenyl)-4-(2-chlorophenoxy)butanamide
• N-(2,5-dimethoxyphenyl)-4-(2-fluorophenoxy)butanamide

Uniqueness

N-(2,5-dimethoxyphenyl)-4-(2-methylphenoxy)butanamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and potency in various applications, making it a valuable compound for further research and development.